4-methyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)-3-nitrobenzamide

• IUPAC Name: 4-methyl-N-(4-methyl-2-oxochromen-7-yl)-3-nitrobenzamide
• InChI: InChI=1S/C18H14N2O5/c1-10-3-4-12(8-15(10)20(23)24)18(22)19-13-5-6-14-11(2)7-17(21)25-16(14)9-13/h3-9H,1-2H3,(H,19,22)
• InChI Key: VEWUJONAHJYZDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)C(=CC(=O)O3)C)[N+](=O)[O-]
• Molecular Formula: C18H14N2O5
• Molecular Weight: 338.3 g/mol

Description

4-methyl-N-(4-methyl-2-oxo-2H-chromen-7-yl)-3-nitrobenzamide, commonly known as MNBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. MNBA is a synthetic compound that was first synthesized in the early 2000s and has since been used in numerous studies to investigate its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of MNBA is not fully understood, but it is believed to involve the formation of a complex between MNBA and its target molecule. MNBA has been shown to bind to certain proteins, such as bovine serum albumin and human serum albumin, and inhibit their activity.
Biochemical and Physiological Effects:
MNBA has been shown to have various biochemical and physiological effects, including antioxidant activity, anti-inflammatory activity, and potential anticancer activity. MNBA has been shown to scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. MNBA has also been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Additionally, MNBA has been shown to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using MNBA in lab experiments is its fluorescent properties, which make it a useful tool for detecting metal ions and studying protein-ligand interactions. However, one limitation of using MNBA is its potential toxicity, as it has been shown to induce cytotoxicity in certain cell lines at high concentrations.

Future Directions

There are several future directions for research on MNBA, including investigating its potential as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of MNBA and its interactions with various proteins and metal ions. Finally, the development of new synthetic methods for MNBA and its derivatives could lead to the discovery of novel compounds with improved properties and applications.

Synthesis Methods

The synthesis of MNBA involves the reaction of 4-methyl-3-nitrobenzoic acid with 4-methyl-7-hydroxy-2H-chromen-2-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through column chromatography to obtain pure MNBA.

Scientific Research Applications

MNBA has been used in various scientific research applications, including as a fluorescent probe for the detection of metal ions, as a potential anticancer agent, and as a tool for investigating protein-ligand interactions. MNBA has been shown to selectively bind to certain metal ions, such as copper and zinc, and emit fluorescence upon binding, making it a useful tool for detecting these ions in biological samples.